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Compound of Interest

Compound Name: AN5777

Cat. No.: B15581656 Get Quote

Information regarding the topic "AN5777" could not be found.

Our comprehensive search for "AN5777" did not yield any specific information about a

compound or drug with this identifier. Consequently, we are unable to provide a detailed

technical support center, including troubleshooting guides and FAQs, related to its off-target

effects.

The search results primarily focused on the off-target effects of CRISPR-Cas9 gene-editing

technology and general methodologies for assessing off-target effects of small molecules in

drug discovery. There was no mention of a specific therapeutic agent designated "AN5777."

We recommend verifying the identifier of the compound of interest. If you have an alternative

name, chemical structure, or any associated publication details, please provide them so we can

conduct a more targeted and effective search to address your request.

For your reference, we can provide general guidance and standardized protocols for

investigating the off-target effects of novel chemical entities. This would include methodologies

for:

In Silico Prediction: Utilizing computational models to predict potential off-target interactions

based on the chemical structure of a compound.

In Vitro Profiling:
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Kinome Scanning: Screening the compound against a panel of kinases to identify

unintended enzymatic inhibition.

Receptor Binding Assays: Assessing the binding affinity of the compound to a wide range

of receptors.

Cell-Based Assays: Evaluating the phenotypic effects of the compound on various cell

lines to uncover unexpected biological activities.

Proteomic Approaches:

Chemical Proteomics: Using affinity-based probes to pull down protein targets from cell

lysates.

Thermal Proteome Profiling (TPP): Measuring changes in protein thermal stability upon

compound binding to identify direct targets.

Should you provide a valid identifier for your compound of interest, we would be pleased to

construct a comprehensive technical support resource tailored to your specific needs, including

detailed experimental protocols, data presentation tables, and signaling pathway diagrams as

originally requested.

To cite this document: BenchChem. [Investigation of AN5777 Off-Target Effects: Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581656#an5777-off-target-effects-investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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